Iriflophenone 3-C-glucoside
Overview
Description
Iriflophenone 3-C-glucoside, also known as Iriflophenone 3-C-β-D-glucopyranoside, is a Benzophenone derivative . It can be obtained from various plant sources like Aquilaria crassna, A. sinensis, A. malaccensis, Cyclopia genistoides, Mangifera indica, Dryopteris ramosa, etc . It has been found to have antioxidant activity .
Synthesis Analysis
Iriflophenone 3-C-β-D glucoside is the main constituent, 3.17%, and tested for the activities . It was separated by column chromatography and identified by spectroscopic methods .Molecular Structure Analysis
The molecular structure of Iriflophenone 3-C-glucoside is represented by the empirical formula C19H20O10 . Its molecular weight is 408.36 .Chemical Reactions Analysis
Iriflophenone 3-C-β-D glucoside has been found to lower blood glucose levels and enhance glucose uptake . It has also been found to exhibit α-glucosidase activity stronger than acarbose .Physical And Chemical Properties Analysis
Iriflophenone 3-C-glucoside is a solid substance with an off-white to light yellow color . It has a molecular weight of 408.36 and its empirical formula is C19H20O10 .Scientific Research Applications
Antioxidant Activity
Iriflophenone 3-C-glucoside has been demonstrated to have antioxidant properties. It does not scavenge DPPH radicals but is effective against ABTS and peroxyl radicals, suggesting its potential as an antioxidant agent .
Blood Glucose Regulation
Studies have investigated the effects of Iriflophenone 3-C-glucoside on fasting blood glucose levels, indicating a possible role in blood glucose regulation .
Immunological Applications
The compound has been used to produce polyclonal antibodies for the development of an enzyme-linked immunosorbent assay (ELISA), highlighting its significance in immunological research .
Cytotoxic Studies
Iriflophenone 3-C-glucoside has been subjected to cytotoxic studies using the brine shrimp lethality test (BSLT), which could be indicative of potential therapeutic applications .
Natural Antibiotic Properties
Research suggests that Iriflophenone 3-C-glucoside may have a promising future as a natural antibiotic for gastrointestinal tract infections .
Mechanism of Action
Target of Action
Iriflophenone 3-C-glucoside (IPG) primarily targets the glucose metabolism in the body . It has been found to have a significant impact on fasting blood glucose levels and glucose uptake . This suggests that its primary targets could be the enzymes and transporters involved in glucose metabolism.
Mode of Action
IPG interacts with its targets to lower blood glucose levels and enhance glucose uptake . It has been found to lower blood glucose levels by 46.4%, which is comparable to the effect of insulin . It also enhances glucose uptake by 153%, suggesting that it increases the efficiency of glucose transportation .
Pharmacokinetics
Its significant impact on fasting blood glucose levels and glucose uptake suggests that it has good bioavailability .
Result of Action
The primary result of IPG’s action is the lowering of fasting blood glucose levels and the enhancement of glucose uptake . This suggests that it could have potential applications in the management of diabetes.
Action Environment
The action of IPG can be influenced by various environmental factors. For instance, the extraction parameters of IPG can affect its yield and, consequently, its efficacy . Furthermore, the action of IPG can also be influenced by the physiological environment, such as the presence of other metabolites and the pH of the body fluids .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4-hydroxyphenyl)-[2,4,6-trihydroxy-3-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20O10/c20-6-11-15(25)17(27)18(28)19(29-11)13-10(23)5-9(22)12(16(13)26)14(24)7-1-3-8(21)4-2-7/h1-5,11,15,17-23,25-28H,6H2/t11-,15-,17+,18-,19+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZYKNVLTMWYEFA-ZJKJAXBQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=C(C=C(C(=C2O)C3C(C(C(C(O3)CO)O)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1C(=O)C2=C(C=C(C(=C2O)[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20O10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00904231 |
Source
|
| Record name | Iriflophenone-3-C-beta-flucoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00904231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
408.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
104669-02-5 |
Source
|
| Record name | Iriflophenone-3-C-beta-flucoside | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0104669025 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Iriflophenone-3-C-beta-flucoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00904231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Are there analytical methods available to quantify Iriflophenone 3-C-glucoside in Cyclopia genistoides?
A: Yes, researchers successfully isolated and quantified Iriflophenone 3-C-glucoside from Cyclopia genistoides using High-Performance Liquid Chromatography coupled with Diode Array Detection (HPLC-DAD). [] This technique allows for the separation and quantification of individual compounds within a complex mixture, enabling researchers to accurately determine the concentration of Iriflophenone 3-C-glucoside in plant extracts.
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